Cas no 1896804-52-6 (7-Fluoro-1-methyl-indazol-6-amine)

• Product Name: 7-Fluoro-1-methyl-indazol-6-amine
• CAS No: 1896804-52-6
• MF: C₈H₈FN₃
• MW: 165.167624473572
• CID: 6205017
• PubChem ID: 117109762
• Update Time: 2026-03-11

7-Fluoro-1-methyl-indazol-6-amine Chemical and Physical Properties

Names and Identifiers

• D79456
• SY293627
• 7-Fluoro-1-methyl-1H-indazol-6-amine
• CS-0310097
• MFCD32862082
• starbld0020612
• 7-fluoro-1-methylindazol-6-amine
• 7-fluoro-1-methyl-indazol-6-amine
• 1896804-52-6
• AS-79497
• 6-Amino-7-fluoro-1-methylindazole
• 7-Fluoro-1-methyl-indazol-6-amine

• Inchi： 1S/C8H8FN3/c1-12-8-5(4-11-12)2-3-6(10)7(8)9/h2-4H,10H2,1H3
• InChI Key： MDELDFQWDKOAAL-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2C=NN(C)C=21)N

Computed Properties

• Exact Mass: 165.07022543g/mol
• Monoisotopic Mass: 165.07022543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.8Ų

Additional information on 7-Fluoro-1-methyl-indazol-6-amine

Professional Introduction to Compound with CAS No. 1896804-52-6 and Product Name: 7-Fluoro-1-methyl-indazol-6-amine

The compound with the CAS number 1896804-52-6 and the product name 7-Fluoro-1-methyl-indazol-6-amine represents a significant advancement in the field of pharmaceutical chemistry. This indazoline derivative has garnered considerable attention due to its unique structural properties and promising biological activities. Indazolines, a class of heterocyclic compounds, have long been studied for their potential therapeutic applications, particularly in the treatment of cardiovascular and neurological disorders. The introduction of a fluorine atom at the 7-position and a methyl group at the 1-position in this molecule enhances its pharmacological profile, making it a valuable candidate for further research and development.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated aromatic compounds. The presence of a fluorine atom in 7-Fluoro-1-methyl-indazol-6-amine not only improves the metabolic stability of the molecule but also enhances its binding affinity to biological targets. This is particularly crucial in drug design, where optimizing interactions with enzymes and receptors can significantly improve efficacy and reduce side effects. The fluorine atom's ability to influence electronic properties and hydrophobicity makes it an attractive moiety for medicinal chemists.

One of the most compelling aspects of 7-Fluoro-1-methyl-indazol-6-amine is its potential application in the treatment of diseases associated with dysregulated cellular signaling. Research has shown that indazoline derivatives can modulate various pathways, including those involved in blood pressure regulation, glucose metabolism, and neurotransmitter activity. The fluorine substitution at the 7-position appears to enhance these effects by improving the compound's ability to interact with specific enzymes and receptors. For instance, studies have indicated that this modification can increase binding affinity to certain adrenergic receptors, which are implicated in conditions such as hypertension and arrhythmias.

The methyl group at the 1-position of 7-Fluoro-1-methyl-indazol-6-amine also contributes to its pharmacological properties by influencing its solubility and bioavailability. This structural feature is particularly important for oral administration, where drug absorption and distribution play critical roles in therapeutic outcomes. By optimizing these parameters, researchers aim to develop more effective formulations that can be easily administered to patients.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, which has accelerated the discovery process for new drug candidates like 7-Fluoro-1-methyl-indazol-6-amine. Molecular docking studies have been instrumental in understanding how this compound interacts with target proteins. These studies suggest that it can bind effectively to enzymes involved in metabolic pathways relevant to diabetes and obesity. The ability to predict such interactions with high accuracy has significantly reduced the time and cost associated with drug development.

In addition to its potential therapeutic applications, 7-Fluoro-1-methyl-indazol-6-amine has shown promise as a tool compound in academic research. Its well-defined structure allows researchers to investigate various aspects of drug design and mechanism of action. For example, studies using this compound have provided insights into how fluorinated indazolines can modulate receptor activity without causing significant off-target effects. This information is invaluable for developing safer and more selective drugs.

The synthesis of 7-Fluoro-1-methyl-indazol-6-amine presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made it possible to produce this compound with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the indazole core of this molecule. These methods are not only efficient but also environmentally friendly, aligning with the growing emphasis on sustainable chemistry practices.

The pharmacokinetic profile of 7-Fluoro-1-methyl-indazol-6-amine is another area of active investigation. Studies have shown that this compound exhibits favorable properties such as good oral bioavailability and moderate metabolic clearance rates. These characteristics make it an attractive candidate for further development into a clinical drug. Understanding how the body processes this compound is essential for optimizing dosing regimens and minimizing potential side effects.

Future research on 7-fluoro-1-methyl-indazol-6-am ine is likely to focus on exploring its potential in treating a broader range of diseases. Given its modulatory effects on multiple signaling pathways, it could be repurposed for conditions beyond those initially studied. Additionally, investigating its interactions with other biological targets may uncover new therapeutic applications that were not previously considered.

The development of novel pharmaceuticals is a complex process that requires collaboration across multiple disciplines. Chemists play a crucial role in designing molecules like 7-fluoro -1-methyl-indazol -6-am ine, while biologists provide insights into their biological activities. Clinicians contribute by evaluating their efficacy and safety profiles through preclinical and clinical trials. This interdisciplinary approach ensures that promising compounds like this one are thoroughly investigated before reaching patients.

In conclusion,7-fluoro -1-methyl-indazol -6-am ine represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas。 Its unique structural features enhance its pharmacological properties， making it a valuable candidate for further research。 As our understanding of drug design continues to evolve， compounds like this one will play an increasingly important role in addressing unmet medical needs。